Cas no 1369291-00-8 (Isoquinoline, 1,4-dibromo-6-chloro-)

• Product Name: Isoquinoline, 1,4-dibromo-6-chloro-
• CAS No: 1369291-00-8
• MF: C₉H₄Br₂ClN
• MW: 321.39575958252
• CID: 5251936
• Update Time: 2025-06-28

Isoquinoline, 1,4-dibromo-6-chloro- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 1,4-dibromo-6-chloro-

• Inchi： 1S/C9H4Br2ClN/c10-8-4-13-9(11)6-2-1-5(12)3-7(6)8/h1-4H
• InChI Key： SWYZWZLXXNURIU-UHFFFAOYSA-N
• SMILES： C1(Br)C2=C(C=C(Cl)C=C2)C(Br)=CN=1

Additional information on Isoquinoline, 1,4-dibromo-6-chloro-

Recent Advances in Isoquinoline, 1,4-dibromo-6-chloro- (CAS: 1369291-00-8) Research: A Comprehensive Review

Isoquinoline derivatives have garnered significant attention in the field of chemical biology and medicinal chemistry due to their diverse pharmacological properties. Among these, the compound 1,4-dibromo-6-chloroisoquinoline (CAS: 1369291-00-8) has emerged as a promising scaffold for drug discovery. This research briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the synthetic versatility of 1,4-dibromo-6-chloroisoquinoline, which serves as a key intermediate in the preparation of more complex isoquinoline-based molecules. A 2023 publication in the Journal of Medicinal Chemistry detailed an optimized synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The method employs palladium-catalyzed cross-coupling reactions, demonstrating the compound's utility in constructing diverse molecular architectures.

From a biological perspective, research has uncovered significant anticancer properties associated with 1,4-dibromo-6-chloroisoquinoline derivatives. A team at the National Cancer Institute reported in Bioorganic & Medicinal Chemistry Letters that structural modifications of this core scaffold yielded compounds with potent inhibitory activity against various kinase targets, particularly showing promise in triple-negative breast cancer cell lines. The lead compound demonstrated an IC50 value of 0.8 μM in MDA-MB-231 cells, with minimal cytotoxicity to normal cells.

Beyond oncology, recent investigations have explored the compound's potential in treating neurodegenerative diseases. A 2024 study published in ACS Chemical Neuroscience revealed that certain 1,4-dibromo-6-chloroisoquinoline derivatives exhibit neuroprotective effects by modulating α-synuclein aggregation, a key pathological feature in Parkinson's disease. The researchers employed molecular docking studies to elucidate the binding interactions with the target protein, providing a structural basis for further optimization.

The compound's mechanism of action appears multifaceted. Structural analyses indicate that the bromine and chlorine substituents at positions 1,4, and 6 contribute to enhanced binding affinity and selectivity toward biological targets. Computational studies suggest these halogens participate in halogen bonding interactions with protein residues, a feature that has become increasingly important in rational drug design strategies.

From a safety and ADME (Absorption, Distribution, Metabolism, and Excretion) perspective, preliminary pharmacokinetic studies of 1,4-dibromo-6-chloroisoquinoline derivatives show favorable profiles. A recent patent application (WO2023124567) describes prodrug formulations that address solubility limitations while maintaining therapeutic efficacy. These advancements suggest the compound's transition from bench to bedside may be accelerated in coming years.

In conclusion, 1,4-dibromo-6-chloroisoquinoline (CAS: 1369291-00-8) represents a versatile and pharmacologically relevant scaffold with applications spanning multiple therapeutic areas. The convergence of improved synthetic methods, detailed mechanistic understanding, and promising biological data positions this compound as a focal point for future drug discovery efforts. Continued research should focus on expanding its therapeutic indications and optimizing drug-like properties for clinical translation.